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The table below summarizes data from a field experiment comparing MaisTer OD (foramsulfuron +

iodosulfuron) with other herbicides, using weed-free and weedy controls as benchmarks [1].

Herbicide
Treatment

Application
Rate (per ha)

Grain
Yield (t
ha⁻¹)

Weed Biomass
Reduction vs.
Control

Key Weed Species Controlled

Weed Free
Control

- 9.41 100% (Baseline)

MaisTer OD 1.5 L 8.68 47-81%* Redroot pigweed,
Lambsquarters, Bindweed,

Purple nutsedge, Foxtail millet

Ultima 2 L 8.21 Not Specified Not Specified

Cruz 2 L 6.35 Not Specified Not Specified

Acetochlor 5 L 5.66 Not Specified Not Specified

2,4-D + MCPA 2 L 5.54 Not Specified Not Specified

Weedy
Control

- 4.8-5.0 0% (Baseline)
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*The biomass reduction percentage range reflects the combined effect on the different weed species listed

[1].

Detailed Experimental Protocol

The data in the table above was generated under the following experimental conditions, which are crucial for

assessing the validity and applicability of the results [1].

Experimental Design: The study was conducted in a Randomized Complete Block Design
(RCBD) with three replications during the 2015 growing season in Fars province, Iran.
Treatments & Measurements: The experiment tested multiple herbicides at various doses. Weed

density and biomass were measured by harvesting weeds from three fixed 1 m² quadrats per plot.
The weeds were then oven-dried and weighed. Grain yield and yield components (e.g., ear length,

grains per ear, 1000-grain weight) were also recorded.
Data Analysis: Mean comparisons were performed using Duncan's multiple range test at a

significance level of P < 0.05 following analysis with SAS software.

Advanced Methodological Considerations

A more recent study on a different sulfonylurea herbicide, nicosulfuron, highlights advanced methodologies

that can be applied to research on foramsulfuron [2].

Split-Dose Application System: Applying herbicides in two split applications at reduced doses,

timed according to new weed flushes, can control secondary weed infestations and enhance efficacy,
potentially comparable to a single full-dose application [2].

Use of Adjuvants: The efficacy of sulfonylurea herbicides can be significantly enhanced with multi-
component adjuvants. These adjuvants improve properties like droplet retention, foliar penetration,

and stability of the spray solution [2].
Nutrient-Herbicide Interaction: Combining herbicides like nicosulfuron with zinc sulfate has been

shown to improve weed control efficacy. Zinc is a critical micronutrient for maize, and its
supplementation can support plant health and resilience [2].
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The following diagram illustrates the core mechanism of action of foramsulfuron and the key experimental

workflow for evaluating its performance.
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Important Limitations and Notes

Data Recency: The primary comparative data for MaisTer OD is from a 2015 study [1]. While the

methodological insights from [2] are more recent (2025), they focus on nicosulfuron, not
foramsulfuron.

Specificity of Results: The findings are from a single geographic location (Iran) and specific soil and
climate conditions, which may limit direct extrapolation to other regions [1].

Focus on Broadleaves: The 2015 study emphasized MaisTer OD's performance on broadleaf
weeds; its efficacy against grasses was less documented [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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